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Compound of Interest

Compound Name: Ethyl pivaloylacetate

Cat. No.: B092219

Proper disposal of ethyl pivaloylacetate is critical for ensuring laboratory safety and
environmental compliance. As a combustible liquid, it requires careful handling and adherence
to hazardous waste regulations. This guide provides a comprehensive, step-by-step plan for
the safe disposal of ethyl pivaloylacetate, tailored for research, scientific, and drug
development professionals.

Immediate Safety and Handling

Before handling ethyl pivaloylacetate, it is imperative to be familiar with its properties and
associated hazards. This chemical is classified as a combustible liquid and is considered
hazardous by the OSHA Hazard Communication Standard.[1]

Personal Protective Equipment (PPE): When handling ethyl pivaloylacetate, always use the
following personal protective equipment to minimize exposure:

Eye Protection: Wear safety glasses with side shields or goggles.[1][2]

Hand Protection: Wear appropriate chemical-resistant gloves.[1][2]

Skin and Body Protection: Use a lab coat or other protective clothing to prevent skin contact.

[1][2]

Respiratory Protection: If working in an area with inadequate ventilation, use a respirator with
an appropriate filter (e.g., type ABEK (EN14387) respirator filter).
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Handling and Storage:
» Handle the chemical in a well-ventilated area, preferably within a chemical fume hood.[1]
o Keep containers tightly closed when not in use.[1][2]

e Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and
other sources of ignition.[1][2]

e Ground/bond container and receiving equipment to prevent static discharge.[3]

Key Chemical and Physical Properties

Understanding the quantitative properties of ethyl pivaloylacetate is essential for its safe

management.
Property Value
CAS Number 17094-34-7[1]
Physical State Liquid[2]
Classification Combustible Liquid, Category 4[1]
Flash Point 78 °C [/ 172.4 °F (closed cup)[2]
Boiling Point 88-90°C/190.4 - 194 °F (at 10 mmHQg)[2][4]
Density 0.967 g/mL (at 20 °C)[4]
Storage Class 10 - Combustible Liquids

Step-by-Step Disposal Protocol

Ethyl pivaloylacetate must be disposed of as hazardous chemical waste.[5] It is regulated by
the Environmental Protection Agency (EPA) and must not be poured down the drain or
discarded in regular trash.[1][5]

Step 1: Waste Identification and Segregation
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o Designate as Hazardous Waste: Any unused ethyl pivaloylacetate or materials
contaminated with it must be treated as hazardous waste.

o Segregate Waste: Store ethyl pivaloylacetate waste separately from incompatible
materials, such as strong oxidizing agents.[5][6][7] Chemical wastes should be segregated
by compatibility, not alphabetically.[5]

Step 2: Container Selection and Preparation

o Choose a Suitable Primary Container: Use a chemically compatible container with a leak-
proof, screw-on cap.[6][8] Plastic containers are often preferred over glass to minimize the
risk of breakage.[5] The container must be in good condition, free from cracks or rust.[6]

e Use Secondary Containment: Place the primary waste container within a larger, chemically
compatible secondary container, such as a lab tray or dishpan.[8] The secondary container
must be able to hold 110% of the volume of the primary container to contain any potential
leaks or spills.[8]

Step 3: Labeling the Waste Container

Proper labeling is a critical regulatory requirement.

o Affix a Hazardous Waste Tag: Attach your institution's official hazardous waste tag to the
container.[5][8]

o Complete the Label Information: The label must be filled out completely and legibly.[5]

o

Write the words "Hazardous Waste".[5]

o Provide the full chemical name: "Ethyl pivaloylacetate". Do not use abbreviations or
chemical formulas.[5] If it is a mixture, list all components and their approximate
percentages.[5]

o Indicate the accumulation start date (the date the first drop of waste was added).[5]

o Fill in the place of origin (e.g., building and room number) and the principal investigator's
name and contact information.[5]
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o Mark the appropriate hazard pictograms (e.g., for flammability).[5]

Step 4: Waste Accumulation and Storage

Keep Containers Closed: Always keep the waste container securely capped, except when
adding waste.[6][8]

Store in a Designated Area: Store the labeled waste container in a designated hazardous
waste storage area within the laboratory. This area should be away from ignition sources.

Monitor Accumulation Limits: Be aware of your institution's limits on the quantity of waste and
the maximum accumulation time (e.g., hazardous waste must often be collected within 90
days).[8]

Step 5: Arranging for Disposal

Contact Environmental Health and Safety (EHS): When the container is full or nearing its
time limit, contact your institution's EHS or equivalent department to schedule a hazardous
waste pickup.[5]

Prepare for Pickup: Ensure the container is clean on the outside and the label is clearly
visible.[8]

Step 6: Disposal of Empty Containers

Triple Rinse: An empty ethyl pivaloylacetate container must be triple-rinsed with a suitable
solvent (such as acetone or ethanol) to remove all residues.[6][9]

Collect Rinsate: The solvent used for rinsing (rinsate) is also considered hazardous waste
and must be collected in a properly labeled hazardous waste container.[6]

Final Disposal: After triple-rinsing and allowing the container to air dry in a ventilated area
(like a fume hood), deface or remove the original label.[9] The clean, dry container can then
typically be disposed of in the regular trash or recycled, according to your institution's
policies.[6][9]

Spill Management
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In the event of a spill, follow these procedures:

Remove Ignition Sources: Immediately eliminate all nearby heat, sparks, and open flames.[1]

[2]
e Ensure Ventilation: Make sure the area is well-ventilated to disperse vapors.[1]

o Contain and Absorb: Use an inert absorbent material (e.g., vermiculite, dry sand) to contain
the spill.

o Collect Waste: Sweep or shovel the absorbed material into a suitable, sealable container for
disposal as hazardous waste.[1][2]

o Decontaminate: Clean the spill area thoroughly.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of Ethyl Pivaloylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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